Cas no 57057-80-4 (Ethyl L-(-)-O-tosyllactate)

Ethyl L-(-)-O-tosyllactate structure
Ethyl L-(-)-O-tosyllactate structure
Product Name:Ethyl L-(-)-O-tosyllactate
CAS No:57057-80-4
MF:C12H16O5S
MW:272.317442893982
MDL:MFCD06809725
CID:57061
PubChem ID:87577017
Update Time:2025-04-18

Ethyl L-(-)-O-tosyllactate Chemical and Physical Properties

Names and Identifiers

    • L-(-)-O-Tosyllactic acid ethyl ester
    • Ethyl L-(-)-O-Tosyllactate
    • (-)-2-O-(p-Tolylsulfonyl)-L-lactic acid ethyl ester
    • [S,(-)]-2-[(p-Tolylsulfonyl)oxy]propionic acid ethyl ester
    • <small>L<
    • ethy
    • ethyl (2S)-2-(p-tolylsulfonyloxy)propanoate
    • Ethyl (S)-2-(p-toluenesulfonyloxy)propionate
    • ethyl (S)-2-[[(4-methylphenyl)sulfonyl]oxy]propanoate
    • ETHYL L-(-)-O-(P-TOLUENESULFONYL)LACETATE
    • ETHYL L(-)-O-(P-TOLUENESULFONYL)LACTATE
    • L-(-)-O-(P-TOLUENESULFONYL)LACTIC ACID ETHYL ESTER
    • S-(-)-lactic acid ethyl ester p-toluonesulfonate
    • Ethyl L-(-)-O-(p-Toluenesulfonyl)lactate
    • (S)-Ethyl 2-(tosyloxy)propanoate
    • EthylL-(-)-O-Tosyllactate
    • FCH3601491
    • BB0265942
    • (S)-2-(Tosyloxy)propanoic acid ethyl ester
    • 057T804
    • ethyl (S)-alpha-(4-methyl-phenylsulphonyloxy)-propionate
    • Ethyl (2S)-2-[[(4-methylphenyl)sulfonyl]oxy]propanoate
    • AKOS016344935
    • Ethyl (S)-2-(tosyloxy)propanoate
    • A869772
    • ethyl (2S)-2-(4-methylphenyl)sulfonyloxypropanoate
    • SCHEMBL7587366
    • D97704
    • ETHYL (2S)-2-[(4-METHYLBENZENESULFONYL)OXY]PROPANOATE
    • DTXSID101211338
    • (S)-Ethyl2-(tosyloxy)propanoate
    • MFCD06809725
    • 57057-80-4
    • CS-0132097
    • T1241
    • AS-60980
    • SNLMUZGICZJWKN-JTQLQIEISA-N
    • Ethyl L-(-)-O-tosyllactate
    • MDL： MFCD06809725
    • Inchi： 1S/C12H16O5S/c1-4-16-12(13)10(3)17-18(14,15)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3/t10-/m0/s1
    • InChI Key： SNLMUZGICZJWKN-JTQLQIEISA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H](C(=O)OCC)C

Computed Properties

  • Exact Mass: 272.07200
  • Monoisotopic Mass: 272.07184478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Flash Point: 32 °C
  • Refractive Index: -36.5 ° (C=5, CHCl3)
  • PSA: 78.05000
  • LogP: 2.73270

Ethyl L-(-)-O-tosyllactate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl L-(-)-O-tosyllactate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E259100-2.5g
Ethyl L-(-)-O-tosyllactate
 57057-80-4
2.5g
 $ 190.00 2022-06-05
TRC
E259100-5g
Ethyl L-(-)-O-tosyllactate
 57057-80-4
5g
 $ 335.00 2022-06-05
TRC
E259100-10g
Ethyl L-(-)-O-tosyllactate
 57057-80-4
10g
 $ 540.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E867508-1g
Ethyl L-(-)-O-Tosyllactate
 57057-80-4 ≥98%
1g
 ￥234.00 2022-01-11
abcr
AB142720-1 g
L-(-)-O-Tosyllactic acid ethyl ester, 98%; .
 57057-80-4 98%
1 g
 €52.70 2023-07-20
abcr
AB142720-25 g
L-(-)-O-Tosyllactic acid ethyl ester, 98%; .
 57057-80-4 98%
25 g
 €357.10 2023-07-20
Ambeed
A728497-1g
(S)-Ethyl 2-(tosyloxy)propanoate
 57057-80-4 98%
1g
 $15.0 2025-02-21
Ambeed
A728497-5g
(S)-Ethyl 2-(tosyloxy)propanoate
 57057-80-4 98%
5g
 $35.0 2025-02-21
Ambeed
A728497-25g
(S)-Ethyl 2-(tosyloxy)propanoate
 57057-80-4 98%
25g
 $150.0 2025-02-21
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1241-1G
Ethyl L-(-)-O-Tosyllactate
 57057-80-4 >98.0%(T)
1g
 ¥170.00 2024-04-16

Ethyl L-(-)-O-tosyllactate Related Literature

57057-80-4 (Ethyl L-(-)-O-tosyllactate) Related Products

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司